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Compound of Interest

Compound Name: LY2365109

Cat. No.: B1246832

Technical Support Center: LY2365109
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of LY2365109
hydrochloride.

Frequently Asked Questions (FAQSs)

Q1: How should I store the solid (powder) form of LY2365109 hydrochloride?

For long-term storage, it is recommended to store the solid compound at -20°C for up to three
years.[1][2] For shorter periods, such as days to weeks, storage at 4°C in a sealed container
away from moisture is also acceptable.[3] Some suppliers also indicate that the compound can
be desiccated at room temperature.[4]

Q2: What is the best way to store LY2365109 hydrochloride once it is dissolved in a solvent?

Stock solutions of LY2365109 hydrochloride should be aliquoted into tightly sealed vials and
stored at -80°C for up to 6 months to a year.[1][2][3][5] For storage up to one month, -20°C is
also a suitable temperature.[3][5] It is crucial to avoid repeated freeze-thaw cycles to maintain
the stability and activity of the compound.[3]

Q3: In which solvents is LY2365109 hydrochloride soluble?
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LY2365109 hydrochloride is readily soluble in DMSO and ethanol.[1][4][6] It is practically
insoluble in water.[3] Due to the hygroscopic nature of DMSO, it is recommended to use a
fresh, unopened bottle to ensure maximum solubility.[3]

Q4: Can | store stock solutions for longer than the recommended period?

While the recommended storage periods are based on available stability data, extending the
storage time is not advised without performing your own stability tests. Degradation of the
compound can lead to inaccurate experimental results.

Troubleshooting Guide

Issue: The compound has precipitated out of my stock solution.

o Cause: This can happen due to temperature fluctuations, solvent evaporation, or exceeding
the solubility limit.

¢ Solution: Gentle warming of the solution to 37°C or 45°C, or using sonication, can help to
redissolve the precipitate.[2] Before use, always allow the vial to equilibrate to room
temperature for at least 60 minutes and vortex to ensure homogeneity.

Issue: | observed precipitation when diluting my DMSO stock solution into an aqueous buffer or
cell culture medium.

e Cause: LY2365109 hydrochloride has low agueous solubility. Adding a concentrated DMSO
stock directly into an aqueous environment can cause the compound to crash out of solution.

» Solution: To avoid this, it is recommended to perform a serial dilution of your stock solution in
DMSO first. Then, add the diluted DMSO solution to your aqueous buffer or medium while
vortexing.[2] Pre-warming both the stock solution and the aqueous medium to 37°C before
mixing can also help prevent precipitation.[2]

Issue: My experimental results are inconsistent, and | suspect compound degradation.

o Cause: Improper storage conditions, such as exposure to moisture or repeated freeze-thaw
cycles, can lead to the degradation of LY2365109 hydrochloride.
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e Solution: Always store the solid compound and stock solutions at the recommended
temperatures in tightly sealed containers. Aliquoting stock solutions is critical to minimize
freeze-thaw cycles. If you suspect degradation, it is best to use a fresh vial of the compound.

Data Presentation

Table 1: Recommended Storage Conditions

Storage . Key
Form Duration ) .
Temperature Considerations
] Long-term storage.[1]
Solid (Powder) -20°C Up to 3 years

[2]

4°C

Days to weeks

Short-term storage,

sealed from moisture.

[3]

Room Temperature Short-term Must be desiccated.[4]
Recommended for
In Solvent -80°C Up to 1 year )
stock solutions.[1][2]
Suitable for shorter-
-20°C Up to 1 month term stock solution

storage.[3][5]

Table 2: Solubility Data

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Use freshly opened
DMSO > 31 mg/mL 73.48 mM
DMSO.[3][5][6]
Sonication may be
Ethanol 21.1 mg/mL 50 mM _
required.[1][4]
Water < 0.1 mg/mL Insoluble [3]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

o Equilibration: Allow the vial of solid LY2365109 hydrochloride to reach room temperature
before opening to prevent condensation.

o Calculation: Based on the molecular weight of LY2365109 hydrochloride (421.91 g/mol ),
calculate the required mass of the compound for your desired volume of 10 mM stock
solution. For example, for 1 mL of a 10 mM solution, you would need 4.2191 mg.

¢ Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the solid compound.

o Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming or
sonication can be used to aid dissolution if necessary.

o Aliquoting and Storage: Aliquot the stock solution into smaller, single-use vials and store at
-80°C.

Protocol 2: Preparation of an In Vivo Formulation
This protocol yields a clear solution with a solubility of > 2.5 mg/mL.[3]
e Prepare a stock solution of LY2365109 hydrochloride in DMSO (e.g., 25 mg/mL).

e In a sterile tube, add the following solvents sequentially, ensuring complete mixing after each
addition:

o

10% DMSO (from your stock solution)

40% PEG300

[¢]

5% Tween-80

[¢]

45% Saline

o

» Vortex the final solution thoroughly to ensure homogeneity.
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Mandatory Visualization

Long-Term Storage of LY2365109 Hydrochloride

Start: You have received
LY2365109 Hydrochloride

Preparing a stock solution

Storing as received

Select Form for Storage

Solid (Powder) In Solution (Stock)
Long-term Short-term Long-term Short-term
Sqlid Storage Conditions Solution Storage Conditions

Store at -20°C Store at 4°C Aliquot and Store at -80°C Aliquot and Store at -20°C
(Up to 3 years) (Short-term) (Up to 1 year) (Up to 1 month)

Click to download full resolution via product page

Caption: Decision workflow for the long-term storage of LY2365109 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for long-term storage of LY2365109
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246832#best-practices-for-long-term-storage-of-
ly2365109-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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